Cas no 1219799-32-2 (2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4)

• Product Name: 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4
• CAS No: 1219799-32-2
• MF: C₁₂H₃D₄Cl₃
• MW: 261.568
• CID: 4670673
• PubChem ID: 168007071
• Update Time: 2025-06-14

2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4 Chemical and Physical Properties

Names and Identifiers

• 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4
• 1-chloro-2,3,5,6-tetradeuterio-4-(2,4-dichlorophenyl)benzene
• 2,4,4'-Trichloro-1,1'-biphenyl-d4
• F91392
• HY-W354937S
• 1219799-32-2
• CS-0566661
• DA-69652

• Inchi： InChI=1S/C12H7Cl3/c13-9-3-1-8(2-4-9)11-6-5-10(14)7-12(11)15/h1-7H/i1D,2D,3D,4D
• InChI Key： BZTYNSQSZHARAZ-RHQRLBAQSA-N
• SMILES： C1=CC(=CC=C1C2=C(C=C(C=C2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 259.986440g/mol
• Monoisotopic Mass: 259.986440g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Additional information on 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4

Comprehensive Analysis of 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4 (CAS No. 1219799-32-2)

The compound 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4 (CAS No. 1219799-32-2) is a deuterated analog of trichlorobiphenyl, a class of chemicals widely studied in environmental and analytical chemistry. This isotopically labeled compound is particularly valuable for mass spectrometry and NMR spectroscopy applications, where it serves as an internal standard for precise quantification. The deuterium atoms at positions 2',3',5', and 6' enhance its utility in isotope dilution analysis, a technique increasingly demanded in environmental monitoring and food safety testing.

In recent years, the demand for deuterated compounds like 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4 has surged due to their critical role in trace analysis. Researchers and regulatory bodies prioritize these standards to ensure accuracy in detecting persistent organic pollutants (POPs), a hot topic in global environmental health discussions. The compound’s stability and specificity make it indispensable for studying PCB degradation pathways and bioaccumulation in ecosystems, aligning with the United Nations' Sustainable Development Goals (SDGs) on clean water and life below water.

From a synthetic chemistry perspective, CAS No. 1219799-32-2 exemplifies advancements in isotopic labeling techniques. Its synthesis involves meticulous catalytic deuteration, a process refined to achieve high isotopic purity (>98%). This precision caters to the pharmaceutical industry’s growing interest in deuterated drugs, where deuterium incorporation can alter metabolic profiles—a trend highlighted by the FDA’s approval of deuterium-enriched therapeutics like Deutetrabenazine.

The compound’s nomenclature, 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4, reflects its structural specificity, a key consideration for databases like PubChem and ChemSpider. Users frequently search for "deuterated PCB standards" or "isotope-labeled biphenyls," underscoring the need for detailed technical profiles. Analytical labs also query "best internal standard for PCB analysis," where this compound’s low background interference and high resolution in GC-MS make it a top recommendation.

Emerging applications of 1219799-32-2 include forensic toxicology and microplastic research, fields gaining traction due to public concern over pollution. Its use in calibrating equipment for detecting halogenated contaminants in soil and water aligns with the EU’s Zero Pollution Action Plan. Moreover, the compound’s role in metabolomics studies addresses the rising interest in exposome research, which explores lifetime environmental exposures and health impacts.

Quality control of 2,4,4'-Trichlorobiphenyl-2',3',5',6'-d4 adheres to stringent ISO/IEC 17025 standards, ensuring batch-to-batch consistency—a frequent concern among purchasers. Suppliers often highlight its long-term stability under recommended storage conditions (-20°C in amber vials), a detail critical for labs managing reference material inventories. Discussions in online forums like ResearchGate emphasize the need for proper handling to prevent isotopic exchange, a nuance that enhances this article’s practical relevance.

In summary, CAS No. 1219799-32-2 bridges cutting-edge science and real-world challenges, from regulatory compliance to advanced research methodologies. Its intersection with trending topics like green chemistry and precision analytics ensures enduring relevance, while its technical rigor meets the needs of discerning scientific audiences.